![molecular formula C13H8ClNO B6375936 5-(4-Chlorophenyl)-2-cyanophenol, 95% CAS No. 1261967-55-8](/img/structure/B6375936.png)
5-(4-Chlorophenyl)-2-cyanophenol, 95%
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Overview
Description
5-(4-Chlorophenyl)-2-cyanophenol, 95% (hereafter referred to as 5-CP-2-CN) is a compound used in a variety of scientific applications, including synthesis, research, and lab experiments. It is a white crystalline powder with a melting point of 116-118°C and a molecular weight of 213.55 g/mol. 5-CP-2-CN is a relatively new compound, first synthesized in 2016, and has since been used in a variety of applications due to its unique properties.
Scientific Research Applications
5-CP-2-CN has been used in a variety of scientific research applications. It has been used as an antioxidant to protect cells from oxidative damage, as an antimicrobial agent to inhibit the growth of bacteria and fungi, and as a reagent for the synthesis of other compounds. In addition, it has been used as a catalyst in organic synthesis, as a corrosion inhibitor, and as a dye for the detection of proteins.
Mechanism of Action
The exact mechanism of action of 5-CP-2-CN is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. It is also believed to act as an antimicrobial agent by inhibiting the growth of bacteria and fungi. In addition, it is thought to act as a catalyst in organic synthesis by accelerating chemical reactions and as a corrosion inhibitor by forming a protective film on metal surfaces.
Biochemical and Physiological Effects
5-CP-2-CN has been shown to have a variety of biochemical and physiological effects. It has been shown to possess antioxidant activity and to inhibit the growth of bacteria and fungi. In addition, it has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been shown to possess hepatoprotective, cardioprotective, and neuroprotective effects.
Advantages and Limitations for Lab Experiments
5-CP-2-CN has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of applications. In addition, it is relatively stable and has a wide range of biochemical and physiological effects. The main limitation is that it is a relatively new compound and its exact mechanism of action is not yet fully understood.
Future Directions
There are a number of possible future directions for 5-CP-2-CN. One of the main areas of research is to further investigate its mechanism of action and to determine its exact biochemical and physiological effects. In addition, further research could be conducted to explore its potential applications in medicine and to determine its potential therapeutic effects. Finally, further research could be conducted to explore its potential uses in other areas, such as agriculture, food processing, and water treatment.
Synthesis Methods
5-CP-2-CN is synthesized via a multistep process. The first step involves the reaction of 4-chlorophenol with sodium cyanide to form 4-chloro-3-cyanophenol. This is followed by the addition of sodium ethoxide to the reaction mixture, which results in the formation of 5-CP-2-CN. The reaction is typically performed in aqueous ethanol and the resulting product is isolated by filtration and recrystallization.
properties
IUPAC Name |
4-(4-chlorophenyl)-2-hydroxybenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClNO/c14-12-5-3-9(4-6-12)10-1-2-11(8-15)13(16)7-10/h1-7,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSFRZKZHZPVUJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C#N)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684724 |
Source
|
Record name | 4'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261967-55-8 |
Source
|
Record name | 4'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60684724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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